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Compound of Interest

Compound Name: Oxazine 170 perchlorate

Cat. No.: B1596106

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxazine 170 perchlorate is a fluorescent dye characterized by its emission in the deep-red
region of the spectrum. Its favorable photophysical properties, including a high fluorescence
quantum yield and excellent thermal stability, make it a candidate for various applications in
fluorescence imaging and laser systems. While extensively used as a laser dye[1], its
application in biological labeling and tracking is an emerging area. These notes provide an
overview of Oxazine 170 perchlorate's properties and protocols for its use in labeling and

tracking biological samples.

Physicochemical and Spectroscopic Properties

A summary of the key properties of Oxazine 170 perchlorate is presented below. This data is
essential for designing experiments and selecting appropriate instrumentation.
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Property Value Reference
Molecular Formula C21H22CIN3Os [1]
Molecular Weight 431.87 g/mol [1]

Form Powder [1]
Absorption Maximum (Aabs) 621 - 624 nm [1112]
Emission Maximum (Aem) ~645 nm [3]

L L 83,000 cm~*M~1 at 613.3 nm
Molar Extinction Coefficient _ [4]
(in Methanol)

Fluorescence Quantum Yield

®) 0.63 (in Methanol) [4]

Stock solutions: -20°C for 1

month or -80°C for 6 months
Recommended Storage ] [3]

(protect from light and

moisture)

Experimental Protocols

The following protocols provide a starting point for using Oxazine 170 perchlorate in biological
applications. Optimization for specific cell types and experimental conditions is highly
recommended.

Protocol 1: Preparation of Oxazine 170 Perchlorate
Stock Solution

This protocol outlines the preparation of a concentrated stock solution, which can be diluted to
the desired working concentration for labeling experiments.

Materials:
o Oxazine 170 perchlorate powder

e Dimethyl sulfoxide (DMSO), anhydrous
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e Microcentrifuge tubes
e \ortex mixer
Procedure:

e Bring the Oxazine 170 perchlorate powder to room temperature before opening to prevent

moisture condensation.

e Prepare a 1 mM stock solution by dissolving 0.432 mg of Oxazine 170 perchlorate in 1 mL
of anhydrous DMSO.

» Vortex thoroughly until the dye is completely dissolved.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C, protected from light.[3]
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Workflow for Stock Solution Preparation
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Workflow for preparing Oxazine 170 perchlorate stock solution.

Protocol 2: Live Cell Labeling and Imaging

This protocol provides a general procedure for staining live cells. The optimal concentration
and incubation time should be determined empirically.
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Important Considerations:

e A study on the related compound, Oxazine 4-perchlorate, on U87 human-derived glioma
cells indicated that concentrations below 100 uM can be considered safe.[5][6] However,
cytotoxicity should be assessed for each cell line and experimental condition.

 Start with a working concentration in the range of 1-10 uM and optimize as needed.

Materials:

Cells cultured on glass-bottom dishes or coverslips

Complete cell culture medium

Phosphate-buffered saline (PBS) or other balanced salt solution

1 mM Oxazine 170 perchlorate stock solution

Fluorescence microscope with appropriate filter sets (e.g., Cy5)
Procedure:
o Cell Preparation: Culture cells to the desired confluency on a suitable imaging vessel.

e Staining Solution Preparation: Dilute the 1 mM Oxazine 170 perchlorate stock solution in
pre-warmed complete culture medium to the desired final working concentration (e.g., 5 uM).

o Cell Staining: Remove the culture medium from the cells and add the staining solution.

 Incubation: Incubate the cells for 15-30 minutes at 37°C in a COz incubator. The optimal time
may vary.

o Washing: Remove the staining solution and wash the cells two to three times with pre-
warmed PBS or culture medium to remove unbound dye.

e Imaging: Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the
cells. Image the stained cells using a fluorescence microscope with excitation and emission
filters suitable for the far-red spectrum (e.g., excitation ~620 nm, emission ~650 nm).
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Workflow for Live Cell Labeling and Imaging
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General workflow for labeling live cells with Oxazine 170 perchlorate.

Potential Applications and Logical Relationships
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Oxazine 170 perchlorate has been utilized in the development of ratiometric fluorescent
biosensors, for example, for urea and ammonia. This is based on a shift in its emission
wavelength upon binding to the analyte. This principle could potentially be adapted for
intracellular sensing, such as monitoring changes in pH.[3] The diagram below illustrates this
conceptual application.

Conceptual Application: Ratiometric Intracellular Sensing

Oxazine 170 Perchlorate Intracellular Analyte
(Enters Cell) (e.g., H* for pH change)

Binding Event

Y
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Y
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Measure Intensity at Two Wavelengths

Y

Quantify Analyte
Concentration

Click to download full resolution via product page

Conceptual diagram of ratiometric sensing using Oxazine 170 perchlorate.

Safety and Handling

Oxazine 170 perchlorate is classified as a warning-level hazard, causing skin irritation,
serious eye irritation, and may cause respiratory irritation.[1] It is essential to handle the
compound with appropriate personal protective equipment (PPE), including gloves, eye
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protection, and a dust mask.[1] Consult the Safety Data Sheet (SDS) for comprehensive safety
information.

Disclaimer

The provided protocols are intended as a general guide. Researchers should conduct their own
optimization and validation studies for their specific applications. The information on cytotoxicity
is based on a related compound and should be used with caution. Always perform appropriate
safety precautions when handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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